N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-3-iodobenzamide

• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-3-iodobenzamide
• InChI: InChI=1S/C19H17IN4O3S/c1-12-10-13(2)22-19(21-12)24-28(26,27)17-8-6-16(7-9-17)23-18(25)14-4-3-5-15(20)11-14/h3-11H,1-2H3,(H,23,25)(H,21,22,24)
• InChI Key: QRSOEDLWYUONSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)I)C
• Molecular Formula: C19H17IN4O3S
• Molecular Weight: 508.3 g/mol

Description

The compound “N-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-3-iodobenzamide” is a complex organic molecule that contains a pyrimidine ring, which is a type of heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a sulfonyl group (-SO2-), and an iodobenzamide group. The exact 3D conformation would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

As for the chemical reactions, it would depend on the conditions and the reagents present. Pyrimidines can participate in a variety of reactions, especially due to the presence of nitrogen atoms. The sulfonyl group might be susceptible to reduction or hydrolysis, and the iodine atom in the iodobenzamide group could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the positions of the functional groups and the overall 3D conformation. Some general properties can be predicted, such as its solubility in various solvents, its melting and boiling points, and its reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended to be a drug, it would depend on its interaction with biological targets. The pyrimidine ring is a common structure in many biological molecules, including several important drugs.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions would depend on the intended use of this compound. If it’s a potential drug, further studies would be needed to evaluate its efficacy and safety. If it’s intended for use in materials science or another field, different types of studies would be needed.